![molecular formula C25H20Cl2N4O2 B6586087 1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-[(4-chlorophenyl)methyl]-1H-imidazole-4-carboxamide CAS No. 1251609-43-4](/img/structure/B6586087.png)
1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-[(4-chlorophenyl)methyl]-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves determining properties such as melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity with other substances .Scientific Research Applications
- Targeting Hedgehog Signaling : Hedgehog (Hh) signaling plays a crucial role in embryonic tissue development. Some benzamide derivatives, including this compound, have shown potential as inhibitors of Hh signaling pathways . Researchers investigate their effects on cancer cell growth and metastasis.
- Resonance Stabilization : The presence of a benzene ring allows for resonance stabilization of benzylic carbocations. Consequently, substitution reactions often occur at the benzylic position . Researchers explore the reactivity of this compound in such reactions.
Anticancer Research
Benzylic Position Reactions
Mechanism of Action
Target of Action
The primary target of the compound “1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-[(4-chlorophenyl)methyl]-1H-imidazole-4-carboxamide” is the H1 receptors . These receptors are known to interact with histamine, a compound involved in local immune responses and regulating physiological function in the gut. They also act as a neurotransmitter .
Mode of Action
The compound likely acts as an antagonist at the H1 receptors . This means it binds to these receptors and blocks them, preventing histamine from exerting its effects . This can help to reduce allergic reactions, as histamine is responsible for many of the symptoms associated with allergies .
Biochemical Pathways
Given its role as an h1 receptor antagonist, it likely impacts pathways involved in immune response and inflammation .
Pharmacokinetics
Modifications on the lipophilic or hydrophilic parts of similar molecules can modify their pharmacologic profile as well as pharmacokinetics .
Result of Action
The compound’s action as an H1 receptor antagonist would result in a reduction of allergic reactions. In vivo tests of similar compounds have shown significant effects on both allergic asthma and allergic itching . Some derivatives exhibited stronger potency against these conditions than the control drug, levocetirizine .
Safety and Hazards
properties
IUPAC Name |
1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-[(4-chlorophenyl)methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20Cl2N4O2/c26-20-7-1-17(2-8-20)13-28-25(33)23-15-31(16-29-23)14-18-3-11-22(12-4-18)30-24(32)19-5-9-21(27)10-6-19/h1-12,15-16H,13-14H2,(H,28,33)(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTKSSOMJVMALNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-[(4-chlorophenyl)methyl]-1H-imidazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.